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Compound of Interest

Compound Name: AZD-9164 bromide

Cat. No.: B605786 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with AZD-9164
bromide. Adherence to these protocols is essential for ensuring a safe laboratory environment

and proper disposal of hazardous materials.

AZD-9164 bromide is a potent and selective muscarinic M3 receptor antagonist.[1][2] While

specific toxicity data for this compound is not readily available, its chemical structure includes

bromine, a hazardous component. Therefore, all handling and disposal procedures must be

conducted with the utmost caution, drawing upon the established safety protocols for bromine-

containing compounds.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given the hazardous nature of bromine, a comprehensive PPE strategy is mandatory when

handling AZD-9164 bromide. The following table summarizes the required personal protective

equipment.
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Body Part Required PPE
Specifications & Best
Practices

Eyes/Face
Safety goggles with side

shields and a face shield

Ensure a complete seal

around the eyes. A face shield

provides an additional layer of

protection against splashes.

Skin

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene)

and a lab coat

Inspect gloves for any signs of

degradation or perforation

before each use. A lab coat

should be worn at all times and

laundered separately from

personal clothing.

Respiratory

A NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and acid

gases

To be used in a well-ventilated

area or under a chemical fume

hood. Proper fit testing of the

respirator is crucial.

Operational Plan: From Receipt to Disposal
A systematic approach to the handling and disposal of AZD-9164 bromide is critical to

minimize risk. The following workflow outlines the key steps.
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Operational Workflow for AZD-9164 Bromide

Receiving and Inspection

Secure Storage

Store in a cool, dry, dark, and well-ventilated area

Handling and Experimentation

Transport in a secondary container

Waste Collection

Segregate waste streams

Disposal

Follow institutional and local regulations

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of AZD-9164 bromide.

Storage and Handling: Mitigating Risks
Proper storage and handling are fundamental to laboratory safety.
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Aspect Protocol

Storage

Store in a cool, dry, dark, and well-ventilated

area, away from incompatible materials such as

strong oxidizing agents.[3] Short-term storage

(days to weeks) at 0-4°C and long-term storage

(months to years) at -20°C is recommended.[4]

Handling

All manipulations of AZD-9164 bromide should

be performed in a certified chemical fume hood

to minimize inhalation exposure.[3] Avoid the

creation of dust or aerosols.

First Aid: Immediate Response to Exposure
In the event of an exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[3][5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

immediate medical attention.[3][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]
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Disposal Plan: Ensuring Environmental Safety
The disposal of AZD-9164 bromide and any contaminated materials must be treated as

hazardous waste. While specific guidelines for this compound are not established, a

conservative approach based on the disposal of other hazardous bromide-containing organic

compounds is necessary.

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled, and sealed

container. This includes any contaminated lab

supplies such as gloves, pipette tips, and paper

towels.

Liquid Waste

Collect in a designated, labeled, and sealed

container. Do not mix with other waste streams.

Neutralization with a reducing agent like sodium

bisulfite or sodium thiosulfate may be a viable

option, but this should only be performed by

trained personnel following a validated protocol

and in accordance with local regulations.[6]

Contaminated Sharps
Dispose of in a designated, puncture-resistant

sharps container labeled for chemical waste.

Important Note: All waste must be disposed of through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal company. Always consult your

local and institutional regulations for specific disposal requirements.

Understanding the Mechanism of Action
AZD-9164 bromide functions as a muscarinic M3 receptor antagonist.[1][2] The M3 receptor is

a G-protein coupled receptor (GPCR) that, upon binding with its endogenous ligand

acetylcholine, activates a signaling cascade resulting in smooth muscle contraction and gland

secretion. By blocking this receptor, AZD-9164 bromide inhibits these effects.
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AZD-9164 Bromide Signaling Pathway
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Caption: The inhibitory effect of AZD-9164 bromide on the M3 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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